Cas no 138249-41-9 (2,2'-Sulfanediylbis(6-fluorobenzonitrile))

• Product Name: 2,2'-Sulfanediylbis(6-fluorobenzonitrile)
• CAS No: 138249-41-9
• MF: C₁₄H₆F₂N₂S
• MW: 272.272648334503
• CID: 2772789
• PubChem ID: 71342019
• Update Time: 2025-04-21

2,2'-Sulfanediylbis(6-fluorobenzonitrile) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Sulfanediylbis(6-fluorobenzonitrile)
• DTXSID80768833
• 138249-41-9

• Inchi： 1S/C14H6F2N2S/c15-11-3-1-5-13(9(11)7-17)19-14-6-2-4-12(16)10(14)8-18/h1-6H
• InChI Key： BDCDCKDCXIIQOF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C#N)F)C1C=CC=C(C=1C#N)F

Computed Properties

• Exact Mass: 272.02197570Da
• Monoisotopic Mass: 272.02197570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.9Ų